Cas no 23783-35-9 (1-Phosphorinanamine, N,N-diethyl-)

1-Phosphorinanamine, N,N-diethyl- structure
23783-35-9 structure
Product Name:1-Phosphorinanamine, N,N-diethyl-
CAS No:23783-35-9
MF:C9H20NP
MW:173.235563278198
CID:1415449
PubChem ID:13033349
Update Time:2025-04-20

1-Phosphorinanamine, N,N-diethyl- Chemical and Physical Properties

Names and Identifiers

    • 1-Phosphorinanamine, N,N-diethyl-
    • N,N-diethylphosphinan-1-amine
    • DTXSID40515845
    • 23783-35-9
    • Inchi: 1S/C9H20NP/c1-3-10(4-2)11-8-6-5-7-9-11/h3-9H2,1-2H3
    • InChI Key: WZQKYUWWPYGVFS-UHFFFAOYSA-N
    • SMILES: P1(CCCCC1)N(CC)CC

Computed Properties

  • Exact Mass: 173.1335
  • Monoisotopic Mass: 173.133336640g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 95.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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